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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaerythritol tetraricinoleate is a complex ester formed from the reaction of pentaerythritol,
a polyol, with four molecules of ricinoleic acid. This structure imparts unique physicochemical
properties, making it a subject of interest in various industrial applications, including cosmetics,
lubricants, and specialty chemicals. This technical guide provides a comprehensive overview of
the available data on its CAS number, physicochemical properties, and safety profile, compiled
for professionals in research and development.

Chemical Identification and Properties

Pentaerythritol tetraricinoleate is identified by the CAS Number 126-56-7. While there is
some inconsistency in the reported molecular formula in various databases, the most plausible
formula based on its constituent molecules is C77H140012.

A summary of its known physical and chemical properties is presented in the table below.
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Property Value Reference

) Clear, viscous liquid at room
Physical State [1]
temperature.

Appearance Clear, colorless liquid. [1]

Approximately 0.962 g/mL at

Densit 1

Y 20°C. s
Boiling Point 446°C. [1]
Flash Point 232°C. [1]

Table 1: Physical and Chemical Properties of Pentaerythritol Tetraricinoleate

Safety and Toxicological Data

A thorough review of publicly available safety data reveals a significant lack of specific
toxicological studies conducted on pentaerythritol tetraricinoleate. No quantitative data, such
as LD50 values or specific irritation studies, were found for this compound.

However, information on structurally related compounds and the parent alcohol, pentaerythritol,
can provide an initial assessment of its likely toxicological profile. It is crucial to note that while
these compounds share a common backbone, their toxicological properties may differ.

Data on Structurally Related Compounds

For reference, the safety data for pentaerythrityl tetraoleate and pentaerythritol are summarized
below. Pentaerythrityl tetraoleate is reported as not meeting GHS hazard criteria.[2]
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Compound CAS Number GHS Classification  Key Findings

According to multiple
Pentaerythrityl - reports, this chemical
19321-40-5 Not Classified.[2]
Tetraoleate does not meet GHS

hazard criteria.[2]

No adverse effects
are expected from
ingestion, though
large amounts may
Pentaerythritol 115-77-5 Not Classified.[3][4] cause gastrointestinal
discomfort.[3] May
cause mechanical eye
irritation and skin

irritation.[3]

Table 2: GHS Classification and Key Safety Findings for Structurally Related Compounds

General Toxicological Profile of Pentaerythritol Esters

Pentaerythritol and its esters are generally considered to have a low order of acute toxicity. A

review by the Cosmetic Ingredient Review (CIR) Expert Panel on 16 pentaerythrityl tetraester
compounds concluded that they were safe as cosmetic ingredients in the practices of use and
concentration at the time of the assessment.[5]

Experimental Protocols for Safety Assessment

In the absence of specific studies on pentaerythritol tetraricinoleate, standardized testing
protocols would be employed to determine its safety profile. The OECD (Organisation for
Economic Co-operation and Development) provides internationally recognized guidelines for
the testing of chemicals. For acute oral toxicity, the following methods are commonly used:

o OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
o OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method[6][7]

e OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure[7]
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These guidelines are designed to assess the potential adverse effects of a substance following
a single oral administration.[7]

General Methodology for Acute Oral Toxicity Testing
(OECD 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals at each step.[6] The objective is to classify the substance into a specific toxicity
category based on the observed mortality.[6]

A generalized workflow for such an experiment is illustrated below.
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Click to download full resolution via product page

Caption: Generalized workflow for OECD 423 Acute Toxic Class Method.

Conclusion

Pentaerythritol tetraricinoleate, identified by CAS number 126-56-7, is a substance for which
specific and comprehensive safety and toxicological data are not readily available in the public
domain. Based on the low toxicity profile of its parent molecule, pentaerythritol, and related
esters, it is anticipated to have a low order of toxicity. However, this should be confirmed
through empirical testing following established guidelines, such as those provided by the
OECD. For professionals in research and drug development, it is imperative to handle this
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compound with standard laboratory precautions until more definitive safety data becomes
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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